Cas no 505082-96-2 (6-(2,6-difluorophenyl)pyridine-3-carboxylic acid)
505082-96-2 structure
Product Name:6-(2,6-difluorophenyl)pyridine-3-carboxylic acid
CAS No:505082-96-2
MF:C12H7F2NO2
MW:235.186290025711
CID:933864
PubChem ID:53223066
Update Time:2025-04-19
6-(2,6-difluorophenyl)pyridine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-(2,6-Difluorophenyl)-nicotinic acid
- 6-(2,6-difluorophenyl)pyridine-3-carboxylic acid
- 6-(2,6-DIFLUOROPHENYL)NICOTINIC ACID
- 6-(2,6-difluorophenyl)-pyridine-3-carboxylic acid
- 505082-96-2
- 6-(2,6-Difluorophenyl)nicotinic acid, 95%
- WYWMCVYNDOVBAJ-UHFFFAOYSA-N
- MFCD18260118
- DB-263687
- SCHEMBL4651415
- DTXSID00687355
- EN300-1628277
-
- Inchi： 1S/C12H7F2NO2/c13-8-2-1-3-9(14)11(8)10-5-4-7(6-15-10)12(16)17/h1-6H,(H,16,17)
- InChI Key： WYWMCVYNDOVBAJ-UHFFFAOYSA-N
- SMILES： FC1C=CC=C(C=1C1C=CC(C(=O)O)=CN=1)F
Computed Properties
- Exact Mass: 235.04400
- Monoisotopic Mass: 235.04448479g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 50.2Ų
Experimental Properties
- PSA: 50.19000
- LogP: 2.72500
6-(2,6-difluorophenyl)pyridine-3-carboxylic acid Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6-(2,6-difluorophenyl)pyridine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1628277-0.05g |
6-(2,6-difluorophenyl)pyridine-3-carboxylic acid |
505082-96-2 | 0.05g |
$888.0 | 2023-06-04 | ||
| Enamine | EN300-1628277-0.1g |
6-(2,6-difluorophenyl)pyridine-3-carboxylic acid |
505082-96-2 | 0.1g |
$930.0 | 2023-06-04 | ||
| Enamine | EN300-1628277-0.25g |
6-(2,6-difluorophenyl)pyridine-3-carboxylic acid |
505082-96-2 | 0.25g |
$972.0 | 2023-06-04 | ||
| Enamine | EN300-1628277-0.5g |
6-(2,6-difluorophenyl)pyridine-3-carboxylic acid |
505082-96-2 | 0.5g |
$1014.0 | 2023-06-04 | ||
| Enamine | EN300-1628277-1.0g |
6-(2,6-difluorophenyl)pyridine-3-carboxylic acid |
505082-96-2 | 1g |
$1057.0 | 2023-06-04 | ||
| Enamine | EN300-1628277-2.5g |
6-(2,6-difluorophenyl)pyridine-3-carboxylic acid |
505082-96-2 | 2.5g |
$2071.0 | 2023-06-04 | ||
| Enamine | EN300-1628277-5.0g |
6-(2,6-difluorophenyl)pyridine-3-carboxylic acid |
505082-96-2 | 5g |
$3065.0 | 2023-06-04 | ||
| Enamine | EN300-1628277-10.0g |
6-(2,6-difluorophenyl)pyridine-3-carboxylic acid |
505082-96-2 | 10g |
$4545.0 | 2023-06-04 | ||
| Enamine | EN300-1628277-50mg |
6-(2,6-difluorophenyl)pyridine-3-carboxylic acid |
505082-96-2 | 50mg |
$707.0 | 2023-09-22 | ||
| Enamine | EN300-1628277-100mg |
6-(2,6-difluorophenyl)pyridine-3-carboxylic acid |
505082-96-2 | 100mg |
$741.0 | 2023-09-22 |
6-(2,6-difluorophenyl)pyridine-3-carboxylic acid Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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